Cas no 61999-54-0 (2H-1,5-Oxazocine, 5-butylhexahydro-)

• Product Name: 2H-1,5-Oxazocine, 5-butylhexahydro-
• CAS No: 61999-54-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 461093
• PubChem ID: 12288449
• Update Time: 2025-04-19

2H-1,5-Oxazocine, 5-butylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Oxazocine, 5-butylhexahydro-
• 5-butyl-1,5-oxazocane
• DTXSID30484713
• 61999-54-0

• Inchi： 1S/C10H21NO/c1-2-3-6-11-7-4-9-12-10-5-8-11/h2-10H2,1H3
• InChI Key： FPRMGQYTQSDNMJ-UHFFFAOYSA-N
• SMILES： O1CCCN(CCCC)CCC1

Computed Properties

• Exact Mass: 171.16243
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47